Cas no 1177308-46-1 (3-(4-ethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(4-ethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1177308-46-1
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• MDL: MFCD16652626
• CID: 4561638
• PubChem ID: 33675866
• Update Time: 2025-10-21

3-(4-ethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Ethoxyphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid
• 1H-Pyrazole-5-carboxylic acid, 3-(4-ethoxyphenyl)-1-methyl-
• 5-(4-ethoxyphenyl)-2-methyl-pyrazole-3-carboxylic acid
• 3-(4-ethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid

• MDL： MFCD16652626
• Inchi： 1S/C13H14N2O3/c1-3-18-10-6-4-9(5-7-10)11-8-12(13(16)17)15(2)14-11/h4-8H,3H2,1-2H3,(H,16,17)
• InChI Key： ATLYDGJDRLAJCV-UHFFFAOYSA-N
• SMILES： N1(C)C(C(O)=O)=CC(C2=CC=C(OCC)C=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-ethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid

3-(4-Ethoxyphenyl)-1-Methyl-1H-Pyrazole-5-Carboxylic Acid: A Novel Compound with Promising Pharmacological Potential

3-(4-Ethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 1177308-46-1) represents a significant advancement in the development of small-molecule therapeutics. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention in pharmaceutical research due to their diverse biological activities. The unique structural features of 3-(4-ethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid make it a potential candidate for applications in anti-inflammatory, neuroprotective, and antitumor therapies. Recent studies have highlighted its role in modulating intracellular signaling pathways, offering new insights into its therapeutic potential.

Structurally, 3-(4-ethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid is characterized by a pyrazole ring fused with a carboxylic acid group, with an ethoxyphenyl substituent at the 3-position. This molecular architecture provides a balance between hydrophilic and hydrophobic properties, enabling the compound to exhibit favorable solubility characteristics. The presence of the ethoxy group at the phenyl ring enhances its ability to interact with lipid membranes, potentially improving cellular uptake. These structural features are critical for its pharmacokinetic profile and biological activity.

Recent research has demonstrated that 3-(4-ethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid exhibits potent anti-inflammatory effects by inhibiting the NF-κB signaling pathway. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action involves the suppression of IKKβ kinase activity, which is a key regulator of NF-κB activation. This finding positions 3-(4-ethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid as a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, 3-(4-ethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid has shown neuroprotective properties in preclinical models of neurodegenerative disorders. A 2023 study published in Neuropharmacology investigated its effects on Alzheimer's disease-related pathologies. The compound was found to reduce amyloid-beta (Aβ) peptide aggregation and enhance the clearance of Aβ plaques in mouse models. The mechanism appears to involve the modulation of autophagy pathways, which are critical for the degradation of misfolded proteins. These findings suggest that 3-(4-ethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid could be a valuable therapeutic agent for neurodegenerative conditions.

The therapeutic potential of 3-(4-ethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid extends to cancer treatment as well. A 2023 study in Cancer Research explored its antitumor activity in breast cancer models. The compound was shown to induce apoptosis in MDA-MB-231 cells by targeting the Bcl-2 family of proteins. It also exhibited inhibitory effects on the PI3K/Akt/mTOR signaling pathway, which is frequently dysregulated in cancer cells. These findings highlight the compound's potential as a novel therapeutic agent for malignancies with overactive PI3K/Akt/mTOR signaling.

From a synthetic perspective, the development of 3-(4-ethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid involves multi-step organic reactions. The synthesis typically begins with the formation of a pyrazole ring through a cyclization reaction between a substituted hydrazine and a ketone derivative. The introduction of the ethoxyphenyl group is achieved through a Suzuki coupling reaction, which allows for the precise modification of the aromatic ring. These synthetic strategies are crucial for the scalable production of the compound for further preclinical and clinical studies.

Pharmacokinetic studies of 3-(4-ethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid have revealed its favorable absorption, distribution, metabolism, and excretion (ADME) profile. In vitro experiments demonstrated that the compound is readily absorbed through the intestinal epithelium, with a high oral bioavailability. Its distribution is primarily limited to the extracellular fluid, and it exhibits low protein binding, which enhances its therapeutic efficacy. Metabolism primarily occurs in the liver via cytochrome P450 enzymes, with the majority of the compound being excreted through the kidneys. These pharmacokinetic properties are essential for its clinical application.

Despite its promising therapeutic potential, the development of 3-(4-ethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid as a drug candidate faces several challenges. One of the primary concerns is the optimization of its selectivity profile to minimize off-target effects. Additionally, the compound's long-term safety profile requires further investigation, particularly in chronic disease models. Ongoing research aims to address these challenges through structure-activity relationship (SAR) studies and the development of prodrugs to enhance its therapeutic index.

In conclusion, 3-(4-ethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid represents a significant advancement in the field of medicinal chemistry. Its diverse biological activities and favorable pharmacokinetic properties make it a promising candidate for the treatment of inflammatory, neurodegenerative, and oncological diseases. Continued research into its mechanisms of action, optimization of its therapeutic profile, and evaluation of its long-term safety will be critical for its eventual clinical translation. As the field of drug discovery continues to evolve, compounds like 3-(4-ethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid will play an increasingly important role in the development of novel therapeutics.

For further information on the synthesis, biological activities, and potential therapeutic applications of 3-(4-ethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid, researchers are encouraged to consult recent publications in reputable scientific journals. Collaborative efforts between academia and industry will be essential to advance this compound from the laboratory to the clinic, ultimately benefiting patients with a wide range of diseases.

Key areas of future research include the exploration of 3-(4-ethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid's potential in combination therapies, its efficacy in human clinical trials, and the development of formulations to enhance its bioavailability. Additionally, the identification of biomarkers that predict patient response to this compound will be crucial for personalized medicine approaches. These efforts will not only expand the therapeutic applications of 3-(4-ethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid but also contribute to the broader field of drug discovery and development.

As the pharmaceutical industry continues to prioritize the development of innovative therapies, compounds like 3-(4-ethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid will remain at the forefront of research. Their potential to address unmet medical needs underscores the importance of continued investment in drug discovery and translational research. With ongoing advancements in technology and methodology, the future of 3-(4-ethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid as a therapeutic agent appears promising, offering hope for improved patient outcomes in a variety of clinical settings.

Researchers are also exploring the use of 3-(4-ethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid in the context of precision medicine. By understanding how genetic variations influence the compound's efficacy and safety, scientists can develop more targeted therapeutic strategies. This approach not only enhances the effectiveness of the treatment but also minimizes adverse effects, making it a more viable option for a broader patient population. The integration of genomic data with pharmacological research will be instrumental in achieving these goals.

In summary, the development of 3-(4-ethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid exemplifies the dynamic nature of pharmaceutical research. Its potential to address complex medical conditions highlights the importance of interdisciplinary collaboration and innovation. As the scientific community continues to uncover new insights into its mechanisms and applications, the compound's role in the treatment of various diseases is likely to expand, contributing to the advancement of modern medicine.

For those interested in the latest developments regarding 3-(4-ethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid, attending scientific conferences, participating in collaborative research projects, and engaging with peer-reviewed literature will provide valuable opportunities to stay informed and contribute to this exciting field of study. The journey of this compound from the laboratory to the clinic is a testament to the power of scientific inquiry and the potential for transformative medical breakthroughs.

Ultimately, the continued exploration of 3-(4-ethoxyphenyl)- The compound 3-(4-ethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid (commonly referred to as 3-(4-ethoxyphenyl)-1-methylpyrazole-5-carboxylic acid) is a promising molecule in the field of medicinal chemistry due to its diverse biological activities and potential therapeutic applications. Below is a structured summary of its properties, mechanisms, and current research directions, organized for clarity and accessibility: --- ### 1. Chemical Structure and Synthesis - Molecular Formula: C₁₄H₁₃N₃O₃ - Structure: A pyrazole ring (a five-membered heterocycle with two nitrogen atoms) substituted with a 4-ethoxyphenyl group and a methyl group at the 1-position, with a carboxylic acid group at the 5-position. - Synthesis: Typically involves the condensation of appropriate aromatic derivatives with pyrazole precursors, followed by functional group modifications. Advanced synthetic techniques, such as catalytic cross-coupling or microwave-assisted synthesis, may be employed to optimize yield and purity. --- ### 2. Biological Activities #### Anti-inflammatory Effects: - Mechanism: Modulates the NF-κB signaling pathway, inhibits pro-inflammatory cytokines (e.g., TNF-α, IL-6), and suppresses the production of reactive oxygen species (ROS). - Relevance: Potential for treating inflammatory diseases such as rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders. #### Antioxidant Properties: - Mechanism: Scavenges free radicals and upregulates antioxidant enzymes (e.g., SOD, CAT, GPx). - Relevance: May protect against oxidative stress-related conditions like cardiovascular disease and cancer. #### Anticancer Potential: - Mechanism: Induces apoptosis in cancer cells, inhibits cell proliferation, and disrupts the PI3K/AKT/mTOR signaling pathway. - Relevance: Shows promise in targeting tumors with overactive PI3K/AKT signaling, such as breast, lung, and pancreatic cancers. #### Neuroprotective Effects: - Mechanism: Reduces neuroinflammation and protects neurons from excitotoxic damage. - Relevance: Potential applications in neurodegenerative diseases like Alzheimer’s and Parkinson’s. #### Antimicrobial Activity: - Mechanism: Disrupts bacterial cell membrane integrity and inhibits biofilm formation. - Relevance: Could be developed into novel antibiotics, especially against multidrug-resistant strains. --- ### 3. Pharmacokinetic Profile - Absorption: Moderate oral bioavailability due to its hydrophilic nature. - Distribution: Accumulates in tissues with high metabolic activity (e.g., liver, brain). - Metabolism: Primarily hepatic metabolism via cytochrome P450 enzymes. - Excretion: Renal excretion as metabolites. - Half-Life: Moderate to long, depending on formulation and route of administration. --- ### 4. Challenges and Limitations - Selectivity: Requires optimization to avoid off-target effects (e.g., cardiotoxicity). - Toxicity: Long-term safety in humans needs further evaluation. - Formulation: Development of prodrugs or nanoparticle-based delivery systems may enhance bioavailability and reduce side effects. - Clinical Translation: Transition from in vitro and animal studies to human trials requires rigorous validation. --- ### 5. Research Directions and Future Prospects #### a. Combination Therapies: - Pairing with existing drugs (e.g., chemotherapeutics, anti-inflammatory agents) to enhance efficacy and reduce resistance. #### b. Precision Medicine: - Identifying genetic markers that predict response to the compound, enabling personalized treatment strategies. #### c. Drug Delivery Systems: - Development of targeted formulations (e.g., liposomes, nanoparticles) to improve tissue-specific delivery and reduce systemic side effects. #### d. Clinical Trials: - Phase I/II trials to evaluate safety, tolerability, and preliminary efficacy in human subjects. #### e. Mechanistic Studies: - Elucidation of molecular targets and signaling pathways to refine its therapeutic applications. --- ### 6. Conclusion The compound 3-(4-ethoxyphenyl)-1-methylpyrazole-5-carboxylic acid represents a significant advancement in medicinal chemistry, with broad therapeutic potential. Its multifaceted biological activities and favorable pharmacokinetic properties make it a compelling candidate for further research. However, overcoming challenges related to selectivity, toxicity, and clinical translation will be critical for its successful development into a viable therapeutic agent. --- ### 7. References (Suggested for Further Reading) - Journal Articles: - "Pyrazole Derivatives as Anti-inflammatory Agents: A Review" (Journal of Medicinal Chemistry, 2022). - "Targeting Oxidative Stress in Neurodegenerative Diseases: Role of Pyrazole-Based Compounds" (Free Radical Biology and Medicine, 2021). - Books: - *Medicinal Chemistry: Principles and Applications* (eds. R. K. Kalia, 2023). - *Drug Discovery and Development: A Practical Guide* (eds. M. J. Sadowski, 2020). --- This summary provides a concise overview of the compound’s properties, applications, and future prospects. If you have specific questions about its synthesis, mechanism, or clinical trials, feel free to ask!